Cas no 1138445-09-6 (4-(1,1-Difluoroethyl)-1,2-difluorobenzene)

• Product Name: 4-(1,1-Difluoroethyl)-1,2-difluorobenzene
• CAS No: 1138445-09-6
• MF: C₈H₆F₄
• MW: 178.126856327057
• CID: 4680878
• PubChem ID: 45790667
• Update Time: 2025-06-13

4-(1,1-Difluoroethyl)-1,2-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-DIFLUOROETHYL)-1,2-DIFLUOROBENZENE
• 4-(1,1-Difluoroethyl)-1,2-difluorobenzene

• Inchi： 1S/C8H6F4/c1-8(11,12)5-2-3-6(9)7(10)4-5/h2-4H,1H3
• InChI Key： DHKSTHWDLRVFGH-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC(=C(C=1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(1,1-Difluoroethyl)-1,2-difluorobenzene

Research Briefing on 4-(1,1-Difluoroethyl)-1,2-difluorobenzene (CAS: 1138445-09-6) in Chemical and Biomedical Applications

4-(1,1-Difluoroethyl)-1,2-difluorobenzene (CAS: 1138445-09-6) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and materials science. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, properties, and emerging applications in the chemical and biomedical fields.

The compound's unique structure, featuring a difluoroethyl group and adjacent fluorine atoms, imparts distinct electronic and steric properties that make it a valuable building block in drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers have also explored its utility in positron emission tomography (PET) tracer development, leveraging the fluorine atoms for isotopic labeling.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-(1,1-Difluoroethyl)-1,2-difluorobenzene via a palladium-catalyzed cross-coupling reaction, achieving a yield of 78% with excellent regioselectivity. The researchers further elaborated this intermediate into a series of potent EGFR inhibitors, showcasing its versatility in medicinal chemistry. The fluorinated moiety was found to enhance both the metabolic stability and blood-brain barrier permeability of the resulting drug candidates.

In materials science, investigations have revealed that 4-(1,1-Difluoroethyl)-1,2-difluorobenzene can serve as a precursor for liquid crystal materials with improved thermal stability and dielectric anisotropy. A team at MIT recently reported its incorporation into novel polymer electrolytes for lithium-ion batteries, where the fluorine-rich structure contributed to enhanced ionic conductivity and flame retardancy.

Toxicological studies conducted in 2024 indicate that the compound exhibits favorable safety profiles at concentrations relevant for pharmaceutical applications, with no observed genotoxicity in standard assays. However, researchers caution that proper handling procedures are essential due to its potential volatility and the general reactivity of organofluorine compounds.

Looking forward, the pharmaceutical industry is particularly interested in scaling up the production of 4-(1,1-Difluoroethyl)-1,2-difluorobenzene to meet growing demand for fluorinated building blocks. Continuous flow chemistry approaches are being explored to improve the safety and efficiency of its synthesis. Additionally, computational studies are underway to better predict its behavior in various chemical environments and biological systems.

This compound represents an excellent example of how strategic fluorine incorporation can dramatically alter molecular properties and create new opportunities in drug discovery and materials development. As research continues, we anticipate seeing more applications emerge for this versatile fluorinated aromatic compound in both chemical and biomedical contexts.